Cas no 73805-13-7 (1H-Indole-4-methanol, a-methyl-)

• Product Name: 1H-Indole-4-methanol, a-methyl-
• CAS No: 73805-13-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1763280
• Update Time: 2025-06-12

1H-Indole-4-methanol, a-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-methanol, a-methyl-
• 1H-Indole-4-methanol, α-methyl-

• Inchi： 1S/C10H11NO/c1-7(12)8-3-2-4-10-9(8)5-6-11-10/h2-7,11-12H,1H3
• InChI Key： QUJIBVQVTYBNHL-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(C)O)=CC=C2)C=C1

Computed Properties

• Exact Mass: 161.084
• Monoisotopic Mass: 161.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36A^2

Additional information on 1H-Indole-4-methanol, a-methyl-

1H-Indole-4-methanol, α-methyl- (CAS No. 73805-13-7): A Comprehensive Overview in Modern Chemical Biology

1H-Indole-4-methanol, α-methyl-, identified by its CAS number 73805-13-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound, belonging to the indole family, features a methanol substituent at the 4-position and an α-methyl group, making it a versatile scaffold for drug discovery and molecular research.

The indole core is a prominent motif in natural products and pharmaceuticals, known for its broad spectrum of biological activities. The methanol and α-methyl substituents introduce additional functional groups that can be modified to enhance binding affinity, metabolic stability, and pharmacokinetic profiles. Such modifications are crucial in the development of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders.

Recent studies have highlighted the potential of 1H-Indole-4-methanol, α-methyl- as a key intermediate in synthesizing bioactive molecules. Researchers have explored its utility in generating derivatives with enhanced biological activity. For instance, modifications at the 3-position of the indole ring have led to compounds with significant anti-inflammatory properties. These derivatives have been shown to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The α-methyl group in 1H-Indole-4-methanol, α-methyl- plays a crucial role in determining the compound's pharmacological profile. This substituent can influence both the solubility and binding affinity of the molecule to biological targets. Studies have demonstrated that introducing an α-methyl group can improve the oral bioavailability of indole-based drugs by enhancing their lipophilicity while maintaining good water solubility. This balance is essential for achieving effective drug delivery and therapeutic outcomes.

In addition to its pharmacological applications, 1H-Indole-4-methanol, α-methyl- has been investigated for its role in chemical biology research. The indole scaffold is a rich source of bioactive compounds found in plants, fungi, and microorganisms. By studying derivatives of this compound, scientists aim to uncover new mechanisms of action and identify potential therapeutic targets. For example, indole derivatives have been linked to antimicrobial and antifungal properties, making them valuable candidates for developing novel antimicrobial agents.

The synthesis of 1H-Indole-4-methanol, α-methyl- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to achieve high yields and purity. These methods are critical in ensuring that the final product meets the stringent standards required for pharmaceutical applications.

The growing interest in indole-based compounds has led to numerous patents and publications detailing their synthesis and biological activity. Researchers are continuously exploring new ways to leverage the structural versatility of indoles for drug development. For instance, recent studies have focused on incorporating heterocyclic rings into indole derivatives to enhance their binding interactions with biological targets. Such innovations are paving the way for more effective and targeted therapies.

The pharmacokinetic properties of 1H-Indole-4-methanol, α-methyl- derivatives are also under intense scrutiny. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic potential. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, are being used to predict the behavior of these molecules in vivo. These tools help researchers design more efficient drug candidates with improved pharmacokinetic profiles.

In conclusion, 1H-Indole-4-methanol, α-methyl- (CAS No. 73805-13-7) represents a promising scaffold for drug discovery and chemical biology research. Its unique structural features and functional groups make it a valuable starting point for developing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.